4-[(Methylisopropylamino)methyl]benzonitrile

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 4-[[methyl(propan-2-yl)amino]methyl]benzonitrile
• InChI: InChI=1S/C12H16N2/c1-10(2)14(3)9-12-6-4-11(8-13)5-7-12/h4-7,10H,9H2,1-3H3
• InChI Key: AGRNQNNXKIYNTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CC1=CC=C(C=C1)C#N

Description

4-[(Methylisopropylamino)methyl]benzonitrile is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 4-bromomethyl-benzonitrile (784 mg, 4 mmol) to a stirring mixture of N-isopropyl-methylamine (730 mg, 10 mmol), triethylamine (1.4 mL, 10 mmol) and THF (20 mL) at room temperature, and stir for 12 h. Dilute the mixture with water and EtOAc. Extract the aqueous layer with EtOAc and wash the organic phase with water and brine. Dry the organic solution over Na2SO4, filter, and concentrate in vacuo. Purify by chromatography on silica gel (12 g) eluting with a gradient of DCM to 9:1 DCM/(chloroform:methanol:concentrated NH4OH 80:18:2) to obtain the desired compound (660 mg, 88%). MS (APCI+) m/z: 189 (M+H)+.